Theoretical characterization of the conformational features of unnatural oligonucleotides containing a six nucleotide genetic alphabet†
Physical Chemistry Chemical Physics Pub Date: 2016-09-20 DOI: 10.1039/C6CP05594J
Abstract
The addition of the unnatural P:Z base pair to the four naturally occurring DNA bases expands the genetic alphabet and yields an artificially expanded genetic information system (AEGIS). Herein, the structural feature of oligonucleotides containing a novel unnatural P:Z base pair is characterized using both molecular dynamics and quantum chemistry. The results show that the incorporation of the novel artificial base pair (P:Z) preserves the global conformational feature of duplex DNA except for some local structures. The Z-nitro group imparts new properties to the groove width, which widens the major groove. The unnatural oligonucleotides containing mismatched base pairs exhibit low stability. This ensures efficient and high-fidelity replication. In general, the incorporation of the P:Z pair strengthens the stability of the corresponding DNA duplex. The calculated results also show that the thermostability originates from both hydrogen interaction and stacking interaction. The Z-nitro group plays an important role in enhancing the stability of the H-bonds and stacking strength of the P:Z pair. Overall, the present results provide theoretical insights in the exploration of artificially expanded genetic information systems.
Recommended Literature
- [1] Back cover
- [2] Photochromic dinuclear iridium(iii) complexes having phenoxyl-imidazolyl radical complex derivatives†
- [3] Action of an extract from the seeds of Fraxinus excelsior L. on metabolic disorders in hypertensive and obese animal models
- [4] A multi-stimuli-responsive metallohydrogel applied in chiral recognition, adsorption of poisonous anions, and construction of various chiral metal–organic frameworks†
- [5] A structural exploration of anisole accessed through extreme crystallisation conditions†
- [6] Di and trinuclear rare-earth metal complexes supported by 3-amido appended indolyl ligands: synthesis, characterization and catalytic activity towards isoprene 1,4-cis polymerization†
- [7] Agricultural
- [8] Photoinduced intramolecular charge transfer in trans-2-[4′-(N,N-dimethylamino)styryl]imidazo[4,5-b]pyridine: effect of introducing a CC double bond†
- [9] A general synthetic route to nanofibers of polyaniline derivatives
- [10] Controllable drug release and effective intracellular accumulation highlighted by anisotropic biodegradable PLGE nanoparticles†
